Cas no 1053656-67-9 (5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo3,4-cpyrazole-1,5-dicarboxylate)

• Product Name: 5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo3,4-cpyrazole-1,5-dicarboxylate
• CAS No: 1053656-67-9
• MF: C₁₃H₂₂N₄O₄
• MW: 298.338182926178
• CID: 97867
• PubChem ID: 45789812
• Update Time: 2025-11-01

5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo3,4-cpyrazole-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 1-ethyl 3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• 5-O-tert-butyl 1-O-ethyl 3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• Pyrrolo[3,4-c]pyrazole-1,5-dicarboxylic acid, 3-amino-3a,4,6,6a-tetrahydro-, 5-(1,1-dimethylethyl) 1-ethyl ester
• AG-D-18763
• AK-27572
• CTK0G9255
• FT-0645717
• PubChem15984
• 3-Amino-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylic acid 5-tert-butyl 1-ethyl ester
• 5-tert-butyl 1-ethyl 3-aMino-1H,3aH,4H,5H,6H,6aH-pyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• 5-(tert-butyl) 1-ethyl 3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• 1053656-67-9
• DTXSID50672039
• AKOS015854636
• A849509
• 5-tert-butyl1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• 5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo3,4-cpyrazole-1,5-dicarboxylate

• Inchi： 1S/C13H22N4O4/c1-5-20-12(19)17-9-7-16(6-8(9)10(14)15-17)11(18)21-13(2,3)4/h8-9H,5-7H2,1-4H3,(H2,14,15)
• InChI Key： QPGYUAXVMWLYLW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(N)=NN(C(=O)OCC)C2C1)=O

Computed Properties

• Exact Mass: 298.16400
• Monoisotopic Mass: 298.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.37
• PSA: 97.46000
• LogP: 0.97790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo3,4-cpyrazole-1,5-dicarboxylate

Introduction to 5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-cpyrazole-1,5-dicarboxylate (CAS No. 1053656-67-9)

5-tert-Butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-cpyrazole-1,5-dicarboxylate, identified by the CAS number 1053656-67-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrazole class, a heterocyclic framework known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including a tert-butyl substituent, an ethyl group, an amino group, and carboxylate moieties, contributes to its unique chemical properties and reactivity.

The tert-butyl group at the 5-position of the pyrrolopyrazole core enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability in drug design. The ethyl substituent at the 1-position introduces an additional layer of structural complexity and may influence the compound's interactions with biological targets. The amino group at the 3-position serves as a potential site for hydrogen bonding or further derivatization, while the carboxylate groups at positions 1 and 5 provide acidic properties that could be exploited in various biochemical pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies suggest that 5-tert-butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-cpyrazole-1,5-dicarboxylate may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and cancer progression. The tetrahydropyrrolopyrazole scaffold is particularly noteworthy for its ability to modulate enzyme kinetics through precise steric and electronic interactions.

In vitro studies have demonstrated promising results regarding the pharmacological profile of this compound. Researchers have explored its potential as a lead candidate for developing novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. The amino group at position 3 has been identified as a critical residue for binding to specific protein targets, while the carboxylate groups contribute to charge-based interactions with negatively charged residues in biological membranes.

The synthesis of 5-tert-butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-cpyrazole-1,5-dicarboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyrrolopyrazole core with high precision. These techniques not only enhance synthetic efficiency but also allow for structural modifications that can fine-tune biological activity.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational tools like molecular dynamics simulations and virtual screening algorithms, researchers can identify key pharmacophoric elements within the molecule that are essential for target binding. This approach has accelerated the discovery process in medicinal chemistry by enabling rapid evaluation of large libraries of compounds.

The tert-butyl group, in particular, has been shown to play a pivotal role in stabilizing certain conformations of the molecule that are favorable for binding to biological targets. This structural feature is often exploited in drug design to improve binding affinity and reduce off-target effects. Similarly, the ethyl substituent at position 1 contributes to hydrophobic interactions with lipid-rich environments within cells.

Recent publications have highlighted the importance of functional group diversity in enhancing drug-like properties. The combination of an amino group and carboxylate moieties in 5-tert-butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-cpyrazole-1,5-dicarboxylate provides multiple interaction points with biological targets, which can be leveraged to develop molecules with improved pharmacokinetic profiles. These features make it an attractive candidate for further exploration in drug discovery initiatives.

The compound's potential applications extend beyond traditional small-molecule drug development. Researchers are investigating its utility as a building block for larger peptidomimetics or as a component in combination therapies targeting multiple disease pathways simultaneously. This versatility underscores the importance of developing versatile chemical scaffolds that can be modified to address diverse therapeutic needs.

In conclusion,5-tert-butyl 1-ethyl3-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-cpyrazole-1，5-dicarboxylate (CAS No. 1053656—67—9) represents a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities。The presence of key functional groups such as the tert-butyl group, ethyl substituent,amino group,and carboxylate moieties enhances its suitability for drug design applications。Advances in computational chemistry,synthetic methodologies,and molecular modeling continue to drive interest in this class of compounds，offering new opportunities for therapeutic development。